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Compound of Interest

Compound Name: 1,4-Oxathiane

Cat. No.: B103149

For Immediate Release

This technical guide provides an in-depth overview of the key physical constants of 1,4-
Oxathiane, a heterocyclic compound of interest to researchers, scientists, and professionals in
drug development. This document summarizes critical data, outlines experimental protocols for
their determination, and presents a logical workflow for its synthesis.

Core Physical Properties of 1,4-Oxathiane

1,4-Oxathiane (CAS No. 15980-15-1) is a six-membered heterocyclic compound containing
both an oxygen and a sulfur atom. Understanding its physical properties is fundamental for its
application in chemical synthesis and pharmaceutical research.

Quantitative Data Summary

The boiling point and density of 1,4-Oxathiane have been determined and are presented
below. These values are crucial for handling, purification, and reaction setup.
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Physical Constant Value Conditions
Boiling Point 147 °C At 755 mmHg
147-148 °C Not specified

Density 1.114 g/mL At 25 °C
1.117 g/mL Not specified

Experimental Protocols

The following sections detail the generalized experimental methodologies for determining the

boiling point and density of a liquid compound such as 1,4-Oxathiane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for this determination is the micro-boiling point or

capillary method.
Apparatus:

Small test tube

Thermometer

Procedure:

Clamps and stand

Capillary tube (sealed at one end)

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum heating block)

o A small volume of the liquid sample (a few milliliters) is placed into the small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.
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e The test tube is attached to a thermometer, ensuring the sample and the thermometer bulb
are at the same level.

e The assembly is immersed in a heating bath.

e The heating bath is gently heated. Initially, a stream of bubbles will emerge from the open
end of the capillary tube as the trapped air expands and escapes.

e As the temperature approaches the boiling point, a rapid and continuous stream of bubbles
will be observed.

e Heating is then discontinued. The liquid will begin to cool.

e The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube.[1][2][3]

Determination of Density

The density of a liquid is its mass per unit volume. This can be determined by accurately
measuring the mass of a known volume of the liquid.[4]

Apparatus:

e Volumetric flask or graduated cylinder (e.g., 10 mL or 25 mL)
o Electronic balance (accurate to at least three decimal places)
e Thermometer

Procedure:

e The mass of a clean, dry volumetric flask or graduated cylinder is accurately measured using
an electronic balance.[5]

e The liquid sample is carefully added to the flask up to the calibration mark.

e The mass of the flask containing the liquid is then measured.
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e The mass of the liquid is determined by subtracting the mass of the empty flask from the
mass of the filled flask.[5]

e The density is calculated by dividing the mass of the liquid by its known volume.[4][5]
e The temperature of the liquid is recorded as density is temperature-dependent.

Logical Workflow Visualization

The synthesis of 1,4-Oxathiane can be achieved through various routes. One common method
involves the reaction of 2-chloroethyl ether with a sulfide source. The following diagram
illustrates a generalized workflow for such a synthesis and subsequent purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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